Cas no 2137792-92-6 (3-(2-chloro-4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine)
3-(2-chloro-4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-chloro-4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
- 2137792-92-6
- EN300-741583
-
- Inchi: 1S/C13H14ClN3/c1-9-2-3-10(12(14)6-9)11-7-16-17-5-4-15-8-13(11)17/h2-3,6-7,15H,4-5,8H2,1H3
- InChI Key: UOEKTHQOHMFDGM-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)C=CC=1C1C=NN2CCNCC2=1
Computed Properties
- Exact Mass: 247.0876252g/mol
- Monoisotopic Mass: 247.0876252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 29.8Ų
3-(2-chloro-4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-741583-1.0g |
3-(2-chloro-4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine |
2137792-92-6 | 1g |
$0.0 | 2023-06-06 |
3-(2-chloro-4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-(2-chloro-4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
Research Brief on 3-(2-chloro-4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS: 2137792-92-6)
The compound 3-(2-chloro-4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS: 2137792-92-6) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. Recent studies have focused on its structural optimization and biological evaluation, revealing its potential as a versatile pharmacophore for targeting various disease pathways.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this pyrazolo-pyrazine derivative exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), with particular selectivity for CDK2 and CDK9. The researchers utilized structure-activity relationship (SAR) analysis to identify key modifications that enhance both potency and selectivity, while maintaining favorable pharmacokinetic properties. The 2-chloro-4-methylphenyl moiety at the 3-position was found to be crucial for maintaining binding affinity.
In parallel research, this compound has shown promise in oncology applications. Preclinical studies using xenograft models have reported significant tumor growth inhibition when administered in combination with standard chemotherapeutic agents. The mechanism appears to involve dual inhibition of both cell cycle progression and transcriptional regulation, making it particularly effective against rapidly proliferating cancer cells.
Recent synthetic chemistry advancements have improved the scalability of producing 3-(2-chloro-4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine. A 2024 patent application describes a novel four-step synthetic route that achieves 85% overall yield while reducing the use of hazardous reagents. This development addresses previous challenges in large-scale production and could facilitate further clinical development of derivatives based on this core structure.
Emerging data suggests potential applications beyond oncology. Preliminary studies indicate that structural analogs of this compound may modulate inflammatory pathways, with particular activity against JAK/STAT signaling. Researchers are currently exploring its potential in autoimmune diseases, though these investigations remain in early stages.
Future research directions for this compound class include further optimization of selectivity profiles, development of prodrug formulations to improve bioavailability, and exploration of combination therapies. The unique physicochemical properties of the pyrazolo[1,5-a]pyrazine core continue to make it an attractive platform for medicinal chemistry innovation across multiple therapeutic areas.
2137792-92-6 (3-(2-chloro-4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)